![molecular formula C11H12BrClO2 B1453472 5-Bromo-2-(4-chlorophenyl)pentanoic acid CAS No. 1017789-33-1](/img/structure/B1453472.png)
5-Bromo-2-(4-chlorophenyl)pentanoic acid
Overview
Description
5-Bromo-2-(4-chlorophenyl)pentanoic acid is a chemical compound with the molecular formula C11H12BrClO2 . It has an average mass of 291.569 Da and a monoisotopic mass of 289.970917 Da .
Molecular Structure Analysis
The molecular structure of this compound can be represented as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .Scientific Research Applications
Chemical Synthesis and Material Properties
Selective Arylation and Electronic Properties : A study by Nazeer et al. (2020) focused on the synthesis of 2-bromo-4-chlorophenyl-2-bromobutanoate derivatives via a Pd-catalyzed Suzuki cross-coupling reaction. These derivatives were analyzed for their reactivity, electronic properties, and non-linear optical (NLO) properties, demonstrating the compound's potential in electronic and material applications Nazeer et al., 2020.
Radiopaque Materials for X-ray Imaging : Gopan et al. (2021) synthesized a radiopaque compound by iodinating 4,4-bis(4-hydroxyphenyl)pentanoic acid, highlighting its substantial radiopacity and potential for clinical X-ray imaging applications. This study underscores the compound's utility in developing materials with specific diagnostic capabilities Gopan et al., 2021.
Enantiomerically Pure Synthesis : Zhang et al. (2014) developed a method for synthesizing enantiomerically pure diarylethanes starting from related bromo-chlorophenyl compounds. This research contributes to the fields of stereochemistry and pharmaceutical intermediate production, showcasing the compound's relevance in synthesizing optically active materials Zhang et al., 2014.
Catalysis and Conversion Processes : Al-Naji et al. (2020) explored the conversion of γ-valerolactone to pentanoic acid using bifunctional catalysis, demonstrating the compound's role in sustainable chemical manufacturing processes. This research is pivotal for understanding the catalytic transformations of bio-based chemicals into industrially relevant products Al-Naji et al., 2020.
Antibacterial Activity : Li (2009) synthesized a compound derived from 5-bromonicotinic acid and 4-chlorobenzaldehyde, which exhibited excellent antibacterial activity. This study highlights the potential of such compounds in developing new antimicrobial agents Li, 2009.
Safety and Hazards
Mechanism of Action
Target of Action
Compounds similar to “5-Bromo-2-(4-chlorophenyl)pentanoic acid” often target enzymes or receptors in the body. The bromine and chlorine atoms in the compound could potentially increase its reactivity, allowing it to interact with various biological targets .
Mode of Action
The compound might interact with its targets through processes such as free radical bromination, nucleophilic substitution, or oxidation . The exact mode of action would depend on the specific biological target and the chemical environment.
Biochemical Pathways
The compound could potentially affect various biochemical pathways, depending on its specific targets. For example, if it targets an enzyme involved in a particular metabolic pathway, it could alter the function of that pathway .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. These effects could range from changes in enzyme activity to alterations in cell signaling pathways .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, certain conditions might enhance or inhibit the compound’s interaction with its targets .
properties
IUPAC Name |
5-bromo-2-(4-chlorophenyl)pentanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrClO2/c12-7-1-2-10(11(14)15)8-3-5-9(13)6-4-8/h3-6,10H,1-2,7H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIXCXSPCIYPZKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CCCBr)C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90674234 | |
Record name | 5-Bromo-2-(4-chlorophenyl)pentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90674234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1017789-33-1 | |
Record name | 5-Bromo-2-(4-chlorophenyl)pentanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90674234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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